5-(4-chlorophenyl)-4-[(2-methylbenzylidene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-chlorophenyl)-4-[(E)-(2-methylphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H13ClN4S/c1-11-4-2-3-5-13(11)10-18-21-15(19-20-16(21)22)12-6-8-14(17)9-7-12/h2-10H,1H3,(H,20,22)/b18-10+
• InChI Key: GXUGHZJOKMKRLX-VCHYOVAHSA-N
• Canonical SMILES: CC1=CC=CC=C1C=NN2C(=NNC2=S)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=CC=CC=C1/C=N/N2C(=NNC2=S)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN4S
• Molecular Weight: 328.8 g/mol

Description

5-(4-chlorophenyl)-4-[(2-methylbenzylidene)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as CMT-3 and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of CMT-3 involves the inhibition of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in tumor invasion and metastasis. CMT-3 has also been reported to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes, including cell proliferation and apoptosis.
Biochemical and Physiological Effects:
CMT-3 has been shown to have several biochemical and physiological effects. It has been reported to induce cell cycle arrest, inhibit cell migration and invasion, and reduce the expression of various oncogenes. CMT-3 has also been shown to reduce the expression of inflammatory cytokines and chemokines, which are important mediators of inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CMT-3 in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a potential candidate for cancer treatment. However, one of the limitations of using CMT-3 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on CMT-3. One of the potential areas of research is the development of new formulations that can improve the solubility of CMT-3. Another area of research is the identification of new targets for CMT-3, which can expand its potential applications. Additionally, the combination of CMT-3 with other chemotherapeutic agents can be explored to enhance its efficacy.

Scientific Research Applications

CMT-3 has been extensively studied for its potential applications in various fields of research. In the field of cancer research, CMT-3 has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been reported to induce apoptosis and inhibit angiogenesis, which are important mechanisms in cancer treatment.